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Compound of Interest

(6-Bromohexyloxy)-tert-
Compound Name:
butyldimethylsilane

Cat. No.: B146668

An In-depth Technical Guide to (6-Bromohexyloxy)-tert-butyldimethylsilane

This guide provides comprehensive information on the chemical properties, synthesis, and
applications of (6-Bromohexyloxy)-tert-butyldimethylsilane, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identity and Properties

(6-Bromohexyloxy)-tert-butyldimethylsilane is a bifunctional organosilicon compound. It
incorporates a terminal bromine atom, which is a good leaving group for nucleophilic
substitution and coupling reactions, and a tert-butyldimethylsilyl (TBDMS) ether, a common
protecting group for alcohols. This structure makes it a versatile reagent in multi-step organic
synthesis.

The key quantitative data for this compound are summarized in the table below.
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Identifier Value

Molecular Formula C12H27BrOSi[1][2]

Molecular Weight 295.33 g/mol [1][2]

CAS Number 129368-70-3[1][2][3]

IUPAC Name --INVALID-LINK--dimethylsilane[2][3]

CC(C)(C)--INVALID-LINK--(C)OCCCCCCBI[1]
(2]

Canonical SMILES

Density 1.053 g/mL at 25 °C[4]
Boiling Point 276 °C[4]
Refractive Index n20/D 1.457

Experimental Protocols

The synthesis of (6-Bromohexyloxy)-tert-butyldimethylsilane and its subsequent use in
chemical reactions are critical for its application in research and development. Below are
generalized experimental protocols for its synthesis and a common application.

Synthesis via Silylation of 6-Bromohexan-1-ol

This protocol describes a common method for synthesizing (6-Bromohexyloxy)-tert-
butyldimethylsilane by protecting the hydroxyl group of 6-bromohexan-1-ol.

Materials:

6-Bromohexan-1-ol

tert-Butyldimethylsilyl chloride (TBDMSCI)

Imidazole

Anhydrous Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate solution
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Brine

Anhydrous magnesium sulfate

Magnetic stirrer and stir bar

Round-bottom flask

Separatory funnel

Procedure:

In a clean, dry round-bottom flask, dissolve 6-bromohexan-1-ol and imidazole (1.5-2.5
equivalents) in anhydrous DCM.

Cool the solution to 0 °C using an ice bath.

Slowly add a solution of TBDMSCI (1.1-1.5 equivalents) in anhydrous DCM to the stirred
mixture.

Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress using thin-layer chromatography (TLC).

Upon completion, quench the reaction by adding saturated agueous sodium bicarbonate
solution.

Transfer the mixture to a separatory funnel and separate the organic layer.
Wash the organic layer sequentially with water and brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

Purify the crude product via flash column chromatography on silica gel to yield pure (6-
Bromohexyloxy)-tert-butyldimethylsilane.

Applications in Synthesis: Use as a Linker
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(6-Bromohexyloxy)-tert-butyldimethylsilane is frequently used as a linker to attach a

TBDMS-protected hydroxyl group to a substrate. The following diagram illustrates the logical
workflow of this application.

Step 1: Nucleophilic Substitution

(6-Bromohexyloxy)-tert- Nucleophile (Nu-)
butyldimethylsilane e.g., R-O-, R-NH-
eaction Attack on[ C-Br

Alkylated Product |<&

Step 2: Deprotection

Deprotection Agent
Alkylated Product e.g., TBAF, HF

Silyl Ether Cleavage

Final Product with
Free Hydroxyl Group

Click to download full resolution via product page

Workflow for Linker Application

The diagram above outlines a two-step synthetic sequence. First, the bromo-end of the reagent
reacts with a nucleophile. Second, the TBDMS protecting group is removed to reveal a terminal
hydroxyl group, which can be used for further functionalization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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